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Introduction

In the dynamic landscape of animal nutrition, the pursuit of sustainable, effective, and health-
promoting feed ingredients is paramount. NuPro®, a functional nutrient derived from a specific
strain of the yeast Saccharomyces cerevisiae, has emerged as a significant contributor to
advancing animal performance and well-being.[1][2] It is produced by removing the yeast cell
wall, resulting in a highly digestible concentration of essential nutrients.[1] This technical guide
delves into the core benefits of NuPro, supported by quantitative data from various research
studies, detailed experimental protocols, and visualizations of its mechanisms of action. NuPro
is rich in functional components, including nucleotides, glutamic acid, essential amino acids,
peptides, and inositol, which collectively contribute to its proven efficacy in enhancing animal
performance.[2][3]

Core Nutritional and Functional Components

NuPro's efficacy is rooted in its unique composition. As a yeast extract, it provides a readily
available source of highly digestible protein (typically 40-50%) and a well-balanced profile of
essential and non-essential amino acids.[1] Beyond its basic nutritional value, NuPro is a rich
source of functional ingredients that play a crucial role in key physiological processes,
especially in young and growing animals.[1][3]

Table 1: Typical Nutrient Composition of NuPro® (Dry Weight Basis)
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Nutrient Typical Value Reference
Crude Protein 47-53.5% [11[4]

Total Nucleic Acids 5.4-7.0% [4]

Lysine 2.83-3.40% [4]
Methionine 0.63-1.09% [4]
Threonine 2.21-2.25% [4]

Arginine 1.88-2.14% [4]
Glutamic Acid 6.76-8.49% [4]
Metabolizable Energy 1240-1340 Kcal/lb [4]

Note: Nutrient composition can vary between different batches.[5]

The presence of nucleotides, estimated to be around 5% of the dry weight, is a key
differentiator for NuPro.[1] Nucleotides are semi-essential nutrients that are critical for tissues
with rapid cell turnover, such as the intestinal lining and immune cells.[6]

Key Benefits in Animal Nutrition Research
Enhanced Gut Health and Development

A robust gastrointestinal tract is fundamental to nutrient absorption and overall animal health.[7]
The nucleotides in NuPro provide a direct benefit to the rapidly dividing cells of the intestinal
epithelium (enterocytes). This supports improved gut morphology, including increased villi
length, which enhances the surface area for nutrient absorption.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1166724?utm_src=pdf-custom-synthesis
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20063209186
https://www.alltechlienert.com.au/product/nupro/
https://store.alltech.com/products/nupro%C2%AE
https://www.researchgate.net/publication/42972922_Evaluation_of_Nupro_Yeast_Product_in_Diets_for_Broilers
https://www.researchgate.net/figure/Nutrient-composition-of-NuProR-dry-weight-basis-1_tbl1_42972922
https://en.engormix.com/pig-industry/swine-nutrition/use-nupro-rich-source_a33821/
https://www.zinpro.com/resource-center/blog/improve-poultry-gut-health-in-antibiotic-free-chicken-production/
https://www.researchgate.net/figure/Effect-of-NuPro-R-supplementation-on-lesion-scores-at-day-1-post_fig2_47449978
https://www.benchchem.com/product/b1166724#key-benefits-of-nupro-in-animal-nutrition-research
https://www.benchchem.com/product/b1166724#key-benefits-of-nupro-in-animal-nutrition-research
https://www.benchchem.com/product/b1166724#key-benefits-of-nupro-in-animal-nutrition-research
https://www.benchchem.com/product/b1166724#key-benefits-of-nupro-in-animal-nutrition-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

